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Compound of Interest

Compound Name: Benz-AP

Cat. No.: B15613742

Disclaimer: This document provides guidance on the safe handling and disposal of Benz-AP
based on general principles for hazardous chemical waste and information on structurally
related compounds. A specific Safety Data Sheet (SDS) for Benz-AP (CAS Number: 2416220-
53-4) is not readily available.[1] Therefore, these procedures should be considered a baseline.
Always consult with your institution's Environmental Health and Safety (EHS) department for
specific protocols and to ensure compliance with all local, state, and federal regulations.

Benz-AP is a potent photosensitizer that generates singlet oxygen and can induce the
production of reactive oxygen species (ROS).[2] Due to its chemical structure, which is related
to polycyclic aromatic hydrocarbons (PAHSs), it should be handled as a hazardous compound
with potential carcinogenic effects.[1]

Immediate Safety and Handling Precautions

All handling of Benz-AP and its waste should be conducted in a designated area, preferably
within a chemical fume hood to minimize inhalation exposure.[1] Appropriate personal
protective equipment (PPE) must be worn at all times.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Benz-AP.
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PPE Category Specific Equipment Purpose
) Chemical safety goggles or a To protect eyes from splashes
Eye Protection )
face shield and aerosols.[3]
) Nitrile rubber gloves (or other To prevent skin contact with
Hand Protection ) i )
chemically resistant gloves) the chemical.[4]

] To protect skin and clothing
Body Protection Standard laboratory coat o
from contamination.[1]

) ) Use in a well-ventilated area or  To prevent inhalation of dust or
Respiratory Protection )
chemical fume hood aerosols.[1]

Chemical and Physical Properties

Specific experimental data for Benz-AP is limited. The following table includes the molecular
formula and weight of Benz-AP and, for reference, the properties of a related polycyclic
aromatic compound, Benz(a)acridine.

Benz(a)acridine (for
Property Benz-AP

reference)
Molecular Formula C20H13NO2[2] C17H11N[5]
Molecular Weight 299.32 g/mol (calculated) 229.27 g/mol [5]
CAS Number 2416220-53-4[2] 225-51-4
Storage Temperature -20°C[2] Not specified

Operational and Disposal Plans

A clear and systematic approach to handling and disposal is crucial for laboratory safety and

environmental protection.

Experimental Workflow for Handling Benz-AP

The following diagram outlines the standard procedure for safely handling Benz-AP in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Benz-AP].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613742#personal-protective-equipment-for-
handling-benz-ap]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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